Thallium oxide

Specification

• CAS No.: 12651-21-7
• Molecular Formula: C5H6O
• Molecular Weight: 0

Introduction

Thallium(I) Oxide (Tl₂O)

Thallium(I) oxide, also known as dithallium oxide, is a black crystalline solid with the chemical formula Tl₂O. This compound features thallium in its +1 oxidation state.

Physical Properties

Thallium(I) oxide possesses distinctive physical characteristics that influence its behavior and applications. The table below summarizes its key physical properties:

Property	Value	Unit
Formula	Tl₂O	-
Formula weight	424.766	g/mol
CAS registry number	1314-12-1	-
Appearance	Black crystalline solid	-
Melting point	579	°C
Boiling point	1080	°C
Density	9500	kg/m³

The compound appears as a black crystalline solid with relatively high melting and boiling points, reflecting the strong ionic character of its bonds.

Chemical Composition

The elemental composition of thallium(I) oxide demonstrates the predominance of thallium by weight, as shown in the following analysis:

Element	Percentage (%)
Oxygen	3.77
Thallium	96.23

This composition reflects the high atomic weight of thallium compared to oxygen, resulting in thallium constituting over 96% of the compound's mass.

Structure and Bonding

Thallium(I) oxide features a unique structural arrangement where thallium atoms coordinate with oxygen in a pyramidal geometry, with thallium having a 3-coordinate configuration. The compound's structure contributes to its distinctive chemical and physical properties, influencing its reactivity patterns and applications.

Thallium(III) Oxide (Tl₂O₃)

Thallium(III) oxide represents another important thallium oxide compound, characterized by thallium in its +3 oxidation state. This compound has garnered attention in materials science research due to its unique electrical properties.

Electrical Properties

Research on thallium(III) oxide single crystals has revealed significant insights into its electrical behavior. Studies have examined crystals annealed at 550°C for 24 hours under varying oxygen pressures from 2×10⁴ to 10⁷ Pa, yielding the following electrical properties:

Property	Range	Unit
Carrier concentration	5.08×10²⁰ - 7.97×10²⁰	cm⁻³
Low-temperature Hall mobility	131 - 189	cm²/V·s
Fermi level above conduction band bottom	5.05×10⁴ - 7.1×10⁴	J/mol

These measurements demonstrate that thallium(III) oxide exhibits semiconducting behavior, with electrical properties that can be modulated by varying oxygen pressure during annealing.

Defect Chemistry

The defect chemistry of thallium(III) oxide significantly influences its electrical properties. Research indicates that the dependence of Fermi level on carrier concentration and oxygen pressure follows a parabolic density-of-states function describing the conduction band. Over the entire range of oxygen pressures investigated, Fermi-Dirac statistics are required to accurately describe the relationship between carrier concentration and oxygen pressure.

Environmental Applications and Concerns

Environmental Remediation

Recent research has demonstrated the potential for removing thallium from aqueous environments using advanced materials. One innovative approach involves graphene oxide functionalized with aza-crown ether, which has shown promising results in thallium removal from water. This method achieved a dominant Tl(I) adsorption capacity of 112.21 mg/g based on the Langmuir model at pH 9.0 with an adsorbent concentration of 0.8 g/L.

The adsorption process follows a pseudo-second-order kinetic model, with removal mechanisms involving both physical and chemical adsorption. This development represents a significant advancement in addressing thallium pollution in aquatic environments.

Toxicological Considerations

Thallium compounds, including its oxides, present significant toxicological concerns. Research indicates that even at extremely low concentrations, thallium can cause adverse health effects. Studies have reported that doses as low as 0.001 mg/L in drinking water administered to male Kunming mice for six months reduced sperm motility, highlighting the reproductive toxicity of thallium compounds.

The high toxicity of thallium has led to regulatory scrutiny, with environmental protection agencies establishing stringent limits for thallium in drinking water. The US EPA has set a drinking water limit of 2 μg/L for thallium.

Research Applications

Oxidation Catalysis

Thallium compounds, particularly those in the +3 oxidation state, have demonstrated utility as oxidants in organic chemistry. Research has shown that thallium(III) nitrate supported on silica gel effectively oxidizes primary and secondary alcohols to their corresponding carbonyl compounds under mild conditions.

These oxidation reactions proceed with several advantages, including:

• Short reaction times

• High selectivity with no over-oxidation products

• Simple work-up procedures

• High yields

• Compatibility with carbon-carbon double or triple bonds

Thallium oxide compounds serve as important reference materials in environmental research. For instance, Tl₂O₃ has been used as a reference spectrum for Tl(III) in X-ray absorption spectroscopy studies investigating thallium sorption mechanisms onto manganese oxides.

These studies have revealed that certain manganese oxides, particularly δ-MnO₂, demonstrate extremely strong sorption of thallium at low dissolved concentrations (log Kd ≥ 7.4 for ≤10⁻⁸ M Tl(I)), which occurs through oxidative uptake mechanisms.

Comparative Analysis with Other Metal Oxides

Research on thallium sorption onto various manganese oxides provides insight into the relative behavior of thallium compounds compared to other metal systems. Studies have shown that the sorption mechanisms vary significantly depending on the structure of the manganese oxide substrate and the concentration of thallium.

For instance, at the US EPA drinking water limit concentration (2 μg/L or approximately 10⁻⁸ M), log Kd values of 7.4 and 5.5 were estimated for δ-MnO₂ and triclinic birnessite, respectively. These values correspond to thallium loadings of approximately 50,000 and 650 mg/kg, highlighting the significantly different sorption capacities of various manganese oxide substrates.

Future Research Directions

Current research on thallium oxide compounds points toward several promising directions for future investigation:

• Development of more efficient thallium removal technologies for water treatment

• Further characterization of the electronic properties of thallium oxide compounds for potential applications in semiconductor technologies

• Exploration of catalytic applications of thallium oxide compounds in organic synthesis

• Investigation of the environmental fate and transport of thallium compounds in natural systems